ABT-724

• Description: 2-[[4-(2-pyridinyl)-1-piperazinyl]methyl]-1H-benzimidazole is a member of pyridines and a member of piperazines.
• CAS No.: 70006-24-5
• Product Name: ABT-724
• Molecular Formula: C17H19N5
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 2-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-1H-benzimidazole
• Standard InChI: InChI=1S/C17H19N5/c1-2-6-15-14(5-1)19-16(20-15)13-21-9-11-22(12-10-21)17-7-3-4-8-18-17/h1-8H,9-13H2,(H,19,20)
• Standard InChIKey: FRPJGTNLZNXQEX-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3N2)C4=CC=CC=N4
• Canonical SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3N2)C4=CC=CC=N4
• Appearance: Solid powder
• Purity: > 98%
• Solubility: 41.3 [ug/mL] (The mean of the results at pH 7.4)
• Synonyms: ABT-724; ABT 724; ABT724; UNII-4WV2575JWT;;1H-Benzimidazole, 2-((4-(2-pyridinyl)-1-piperazinyl)methyl)-
• Reference: 1: Yin P, Cao AH, Yu L, Guo LJ, Sun RP, Lei GF. ABT-724 alleviated hyperactivity and spatial learning impairment in the spontaneously hypertensive rat model of attention-deficit/hyperactivity disorder. Neurosci Lett. 2014 Sep 19;580:142-6. doi: 10.1016/j.neulet.2014.08.008. Epub 2014 Aug 12. PubMed PMID: 25128216. 2: Engstrom KM, Daanen JF, Wagaw S, Stewart AO. Gram scale synthesis of the glucuronide metabolite of ABT-724. J Org Chem. 2006 Oct 27;71(22):8378-83. PubMed PMID: 17064008. 3: Cowart M, Latshaw SP, Bhatia P, Daanen JF, Rohde J, Nelson SL, Patel M, Kolasa T, Nakane M, Uchic ME, Miller LN, Terranova MA, Chang R, Donnelly-Roberts DL, Namovic MT, Hollingsworth PR, Martino BR, Lynch JJ 3rd, Sullivan JP, Hsieh GC, Moreland RB, Brioni JD, Stewart AO. Discovery of 2-(4-pyridin-2-ylpiperazin-1-ylmethyl)-1H-benzimidazole (ABT-724), a dopaminergic agent with a novel mode of action for the potential treatment of erectile dysfunction. J Med Chem. 2004 Jul 15;47(15):3853-64. PubMed PMID: 15239663. 4: Brioni JD, Moreland RB, Cowart M, Hsieh GC, Stewart AO, Hedlund P, Donnelly-Roberts DL, Nakane M, Lynch JJ 3rd, Kolasa T, Polakowski JS, Osinski MA, Marsh K, Andersson KE, Sullivan JP. Activation of dopamine D4 receptors by ABT-724 induces penile erection in rats. Proc Natl Acad Sci U S A. 2004 Apr 27;101(17):6758-63. Epub 2004 Apr 15. PubMed PMID: 15087502; PubMed Central PMCID: PMC404118.
• PubChem Compound: 5025739
• Last Modified: Sep 13 2023